Cas no 2361635-59-6 (Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)cyclobutane-1-carboxylate)

• Product Name: Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)cyclobutane-1-carboxylate
• CAS No: 2361635-59-6
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5928757
• PubChem ID: 139026736
• Update Time: 2025-06-10

Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)cyclobutane-1-carboxylate
• EN300-7432252
• 2361635-59-6
• Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)cyclobutane-1-carboxylate

• Inchi： 1S/C12H21NO4/c1-12(2,3)17-10(14)8-5-7(6-8)9(13)11(15)16-4/h7-9H,5-6,13H2,1-4H3
• InChI Key： HUSMAUSYOIIBQK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC(C(C(=O)OC)N)C1)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.6Ų

Additional information on Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)cyclobutane-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)cyclobutane-1-carboxylate (CAS No. 2361635-59-6)

Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)cyclobutane-1-carboxylate (CAS No. 2361635-59-6) is a highly specialized cyclobutane derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its unique cyclobutane ring and ester-functionalized side chains, serves as a critical intermediate in the development of novel bioactive molecules. Its structural features, including the tert-butyl ester and methoxycarbonyl aminoethyl groups, make it a versatile building block for drug discovery, particularly in the design of protease inhibitors and small-molecule therapeutics.

The growing demand for cyclobutane-based scaffolds in medicinal chemistry has propelled interest in compounds like Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)cyclobutane-1-carboxylate. Researchers are increasingly exploring its potential in peptide mimetics and conformationally restricted analogs, addressing challenges such as metabolic stability and target selectivity. Recent studies highlight its utility in fragment-based drug design (FBDD), where its rigid cyclobutane core enhances binding affinity while minimizing off-target effects. This aligns with the industry's shift toward highly selective drug candidates with improved pharmacokinetic profiles.

From a synthetic perspective, CAS No. 2361635-59-6 exemplifies advancements in stereoselective cyclobutane synthesis. Modern protocols leverage photocatalysis and transition-metal-catalyzed [2+2] cycloadditions to construct its framework efficiently—a topic frequently searched in academic databases. The compound's tert-butyl protecting group also offers strategic advantages in multi-step syntheses, enabling chemists to deprotect it under mild acidic conditions without compromising other functional groups. Such features resonate with organic chemists investigating green chemistry and atom-economical transformations.

In the context of AI-driven drug discovery, Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)cyclobutane-1-carboxylate has emerged as a valuable data point for machine learning models predicting molecular properties. Its balanced lipophilicity (logP) and hydrogen-bonding capacity make it a frequent subject in quantitative structure-activity relationship (QSAR) studies. Furthermore, its scaffold diversity supports fragment libraries used in virtual screening, addressing trending queries about accelerated hit identification in early-stage R&D.

Quality and scalability remain pivotal for CAS No. 2361635-59-6 suppliers, as pharmaceutical developers prioritize high-purity intermediates with documented regulatory compliance. Analytical techniques like HPLC-MS and chiral chromatography ensure batch consistency, while process optimization reduces costs—an area of keen interest for manufacturers targeting cost-effective API production. These aspects align with broader industry discussions on supply chain resilience and continuous manufacturing.

Looking ahead, Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)cyclobutane-1-carboxylate is poised to play a role in next-generation therapeutics, including targeted protein degraders (e.g., PROTACs) and covalent inhibitors. Its adaptability to late-stage functionalization strategies further underscores its relevance in precision medicine—a hot topic in biomedical research. As synthetic methodologies evolve, this compound will continue to bridge gaps between structural complexity and practical accessibility in drug development pipelines.